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Compound of Interest

Compound Name: 4-(Cyclohexyloxy)aniline

Cat. No.: B1587980 Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical

compounds you handle, including their safe and compliant disposal. This guide provides a

comprehensive, step-by-step framework for the proper disposal of 4-(Cyclohexyloxy)aniline,

ensuring the safety of personnel and the protection of our environment. While a specific Safety

Data Sheet (SDS) for 4-(Cyclohexyloxy)aniline is not readily available in public databases,

this document synthesizes critical data from closely related aniline compounds and established

regulatory guidelines to offer a robust and scientifically grounded disposal protocol.

Understanding the Hazard Profile: A Foundation for
Safe Disposal
Aniline and its derivatives are recognized for their potential hazards. Based on data from

analogous compounds such as 4-cyclohexylaniline and aniline itself, we can infer a similar

hazard profile for 4-(Cyclohexyloxy)aniline. This understanding is paramount in justifying the

stringent disposal procedures outlined herein.

Key Physicochemical and Hazard Information (Inferred)
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Property Value/Classification Source

Molecular Formula C₁₂H₁₇NO --INVALID-LINK--

Molecular Weight 191.27 g/mol --INVALID-LINK--

Physical State Likely a solid or liquid --INVALID-LINK--

Acute Toxicity (Oral, Dermal,

Inhalation)

Likely Category 3 or 4 (Toxic or

Harmful)

--INVALID-LINK--, --INVALID-

LINK--

Skin Corrosion/Irritation
Likely Category 2 (Causes skin

irritation)
--INVALID-LINK--

Serious Eye Damage/Eye

Irritation

Likely Category 1 or 2 (Causes

serious eye damage/irritation)

--INVALID-LINK--, --INVALID-

LINK--

Environmental Hazards Likely very toxic to aquatic life --INVALID-LINK--

The structural similarity to aniline, a known or suspected carcinogen and mutagen,

necessitates that 4-(Cyclohexyloxy)aniline be handled as a substance with significant health

risks.[1][2][3] The primary routes of exposure are inhalation, ingestion, and skin absorption.[1]

[2][4] Therefore, all handling and disposal procedures must be designed to minimize these

exposure pathways.

The Disposal Workflow: A Step-by-Step Protocol
The following protocol is designed to guide you through the safe disposal of 4-
(Cyclohexyloxy)aniline waste. This workflow emphasizes the principles of waste

minimization, proper segregation, and compliant disposal through an approved hazardous

waste management service.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1587980?utm_src=pdf-body
https://www.sigmaaldrich.com/sds/sial/132934
https://www.sigmaaldrich.com/TW/en/sds/SIAL/242284?userType=undefined
https://echa.europa.eu/registration-dossier/-/registered-dossier/15333/2/1
https://www.sigmaaldrich.com/sds/sial/132934
https://www.sigmaaldrich.com/TW/en/sds/SIAL/242284?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL0318403&productDescription=4-CYCLOHEXYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1587980?utm_src=pdf-body
https://www.benchchem.com/product/b1587980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Workflow for 4-(Cyclohexyloxy)aniline

Pre-Disposal Steps

Containment & Labeling

Final Disposal

Step 1: Don Appropriate PPE
(Nitrile Gloves, Safety Goggles, Lab Coat)

Step 2: Characterize Waste
(Unused reagent, contaminated materials, aqueous solution)

Proceed once safe

Step 3: Segregate Waste
(Keep separate from incompatible materials)

Identify waste type

Step 4: Use a Designated, Compatible
Hazardous Waste Container

Prepare for containment

Step 5: Label Container Clearly
('Hazardous Waste', Chemical Name, Hazard Pictograms)

Secure and identify

Step 6: Store in a Secure,
Designated Satellite Accumulation Area

Ready for temporary storage

Step 7: Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Schedule disposal

Step 8: Complete all
Waste Manifest Documentation

Ensure compliance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. Registration Dossier - ECHA [echa.europa.eu]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Researcher's Guide to the Safe Disposal of 4-
(Cyclohexyloxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587980#4-cyclohexyloxy-aniline-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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